Cas no 27749-40-2 (Benzeneacetic acid,2-(1,1-dimethylethyl)-)

• Product Name: Benzeneacetic acid,2-(1,1-dimethylethyl)-
• CAS No: 27749-40-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 274429
• PubChem ID: 119711
• Update Time: 2025-04-19

Benzeneacetic acid,2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-(1,1-dimethylethyl)-
• 2-(2-tert-butylphenyl)acetic acid
• (2-tert-Butylphenyl)acetic acid
• 27749-40-2
• Acetic acid, (o-tert-butylphenyl)-
• DTXSID6067337
• SCHEMBL3852706
• Benzeneacetic acid, 2-(1,1-dimethylethyl)-
• AKOS006344556

• Inchi： 1S/C12H16O2/c1-12(2,3)10-7-5-4-6-9(10)8-11(13)14/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key： POMSYACWYMCETR-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 3.2

Experimental Properties

• Density: 1.047
• Boiling Point: 292°Cat760mmHg
• Flash Point: 189.1°C
• Refractive Index: 1.519
• PSA: 37.3